Cas no 832726-82-6 (4-Octanol, 8-bromo-)

• Product Name: 4-Octanol, 8-bromo-
• CAS No: 832726-82-6
• MF: C₈H₁₇BrO
• MW: 209.123982191086
• CID: 674215
• PubChem ID: 71415821
• Update Time: 2025-04-19

4-Octanol, 8-bromo- Chemical and Physical Properties

Names and Identifiers

• 4-Octanol, 8-bromo-
• 8-bromooctan-4-ol
• 832726-82-6
• DTXSID80835231

• Inchi： 1S/C8H17BrO/c1-2-5-8(10)6-3-4-7-9/h8,10H,2-7H2,1H3
• InChI Key： MWDMSPOULDNKEV-UHFFFAOYSA-N
• SMILES： BrCCCCC(CCC)O

Computed Properties

• Exact Mass: 208.04628g/mol
• Monoisotopic Mass: 208.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 66.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų